Cas no 27755-28-8 (Benzene,(methoxymethyl)methyl-)
27755-28-8 structure
Product Name:Benzene,(methoxymethyl)methyl-
Benzene,(methoxymethyl)methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,(methoxymethyl)methyl-
- 1-(Methoxymethyl)-2-methylbenzene
- 1-Methoxymethyl-2-methylbenzene
- benzene, 1-(methoxymethyl)-2-methyl-
- Methyl 2-methylbenzyl ether
- 3395-88-8
- NS00048635
- Benzene, (methoxymethyl)methyl
- Methyl methylbenzyl ether
- SCHEMBL2355646
- alpha-Methoxy-p-xylene
- SCHEMBL12378
- HNASEWFYPPRNKM-UHFFFAOYSA-N
- 27755-28-8
- DTXSID90950444
- EINECS 222-245-4
- SCHEMBL10205411
- Methylbenzyloxymethane
- Ether, methyl ar-methylbenzyl
- Benzene, (methoxymethyl)methyl-
- 4-methyl methoxymethyl benzene
- 1-(methoxymethyl)-4-methylbenzene
- 4-Methylbenzyl alcohol, methyl ether
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- Inchi: 1S/C9H12O/c1-8-3-5-9(6-4-8)7-10-2/h3-6H,7H2,1-2H3
- InChI Key: HNASEWFYPPRNKM-UHFFFAOYSA-N
- SMILES: O(C)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 136.08886
- Monoisotopic Mass: 136.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 82.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Density: 0.939
- Boiling Point: 175.6°Cat760mmHg
- Flash Point: 54.8°C
- Refractive Index: 1.496
- PSA: 9.23
Benzene,(methoxymethyl)methyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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